Cas no 273754-86-2 (4-methanesulfonylbut-1-ene)

• Product Name: 4-methanesulfonylbut-1-ene
• CAS No: 273754-86-2
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• CID: 6593756
• PubChem ID: 15890300
• Update Time: 2024-01-03

4-methanesulfonylbut-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonylbut-1-ene
• 1-Butene, 4-(methylsulfonyl)-
• SCHEMBL6601699
• EN300-1988882
• 273754-86-2

• Inchi： 1S/C5H10O2S/c1-3-4-5-8(2,6)7/h3H,1,4-5H2,2H3
• InChI Key： FDFSYDLDCVXZKY-UHFFFAOYSA-N
• SMILES： C=CCCS(C)(=O)=O

Computed Properties

• Exact Mass: 134.04015073g/mol
• Monoisotopic Mass: 134.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 250.2±19.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones